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Compound of Interest

Compound Name: Verapamil-d3

Cat. No.: B15562063

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety data and handling precautions for
Verapamil-d3, a deuterated analog of Verapamil. Given that Verapamil-d3 is primarily used as
an internal standard in analytical chemistry, extensive, independent safety data is limited.
Therefore, this document leverages the well-established safety profile of its non-deuterated
counterpart, Verapamil Hydrochloride, as a primary reference. All handling and safety protocols
should be implemented with the understanding that Verapamil-d3 is expected to have a similar
toxicological profile to Verapamil Hydrochloride.

Chemical and Physical Properties

Verapamil-d3 is a stable, isotopically labeled form of Verapamil, a phenylalkylamine calcium
channel blocker.[1] It is intended for use as an internal standard for the quantification of
Verapamil by GC- or LC-MS.[2] The key physical and chemical properties are summarized
below.
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Property Data Reference

o-[3-[[2-(3,4-
dimethoxyphenyl)ethyllmethyl-
d3-amino]propyl]-3,4-

Chemical Name ) lpropyl] [2]
dimethoxy-a-(1-methylethyl)-
benzeneacetonitrile

hydrochloride

(x)-Verapamil-d3
Synonyms hydrochloride, Verapamil-d3 [3]
(N-methyl-d3)

CAS Number 2714485-49-9 [21[3]
Molecular Formula C27H35D3N204 « HCI [2]
Molecular Weight 494.1 g/mol [2]
Appearance Off-white powder/solid [4]
Melting Point 140 - 144 °C [4]

- DMF: 15 mg/mL, DMSO: 10
Solubility _ [2]
mg/mL, Ethanol: 10 mg/mL

Store at 2-8°C for long-term
Storage storage. Keep tightly closed [11[5]

and protected from light.

Toxicological Data (Verapamil Hydrochloride)

The following toxicological data is for the parent compound, Verapamil Hydrochloride. It should
be used as the primary reference for assessing the potential hazards of Verapamil-d3.
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Hazard Category

Data

Reference

Acute Oral Toxicity (LD50)

108 mg/kg (Rat), 163 mg/kg

(Mouse)

[6]

GHS Classification

Acute Toxicity, Oral (Category
3), Acute Toxicity, Dermal
(Category 3), Acute Toxicity,
Inhalation (Category 1)

[7]

Hazard Statements

H301: Toxic if swallowed.
H311: Toxic in contact with
skin. H330: Fatal if inhaled.
H411: Toxic to aquatic life with

long lasting effects.

[7](8]

Potential Health Effects

May cause skin and eye
irritation. Hazardous in case of
ingestion or inhalation.[6][9]
Chronic exposure may lead to
adverse effects on the liver
and kidneys.[10]

Handling and Personal Protective Equipment (PPE)

Due to the toxic nature of Verapamil, strict adherence to safety protocols is mandatory. The

following workflow outlines the necessary precautions for handling Verapamil-d3 in a

laboratory setting.
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Workflow for Safe Handling of Verapamil-d3

Preparation

Review Safety Data Sheet (SDS)
for Verapamil HCI

;

Don Appropriate PPE:
- Safety Glasses with Side Shields
- Chemical-Resistant Gloves (e.g., Nitrile)
- Lab Coat

v

Work in a Chemical Fume Hood
or Ventilated Enclosure

Proceed to Handling

Handling & Experimentation

Weigh Solid Compound
Carefully to Avoid Dust Generation

'

Dissolve in Appropriate Solvent

i

Avoid Inhalation, Ingestion,
and Skin/Eye Contact

roceed to Cleanup

Cleanup & Disposal

Decontaminate Work Surfaces

l

Dispose of Waste in Accordance with
Local, State, and Federal Regulations
(Labeled Hazardous Waste)

l

Wash Hands Thoroughly
After Handling

Click to download full resolution via product page

Caption: Standard laboratory workflow for safely handling Verapamil-d3.
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First Aid Measures

In the event of exposure, immediate action is critical. The following table outlines the

recommended first aid procedures.

Exposure Route

First Aid Protocol

Reference

Inhalation

Remove to fresh air. If not
breathing, give artificial
respiration. Seek immediate

medical attention.

[4119]

Skin Contact

Immediately wash off with
plenty of soap and water for at
least 15 minutes. Remove
contaminated clothing. Seek

medical attention.

[4109][10]

Eye Contact

Rinse immediately with plenty

of water, also under the

eyelids, for at least 15 minutes.

Remove contact lenses, if
present. Seek immediate

medical attention.

(410911 1]

Ingestion

Do NOT induce vomiting.
Wash out mouth with water.
Never give anything by mouth
to an unconscious person.
Seek immediate medical

attention.

[110]

Accidental Release Measures

In case of a spill, follow these procedures to mitigate exposure and environmental

contamination.
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Accidental Release Response Protocol

Spill Detected

Evacuate Personnel
from Immediate Area

Ensure Adequate Ventilation

Wear Appropriate PPE
(Respirator, Gloves, Gown)

Contain Spill with
Inert Absorbent Material

Carefully Sweep or Shovel
into a Suitable, Labeled
Container for Disposal

Clean Spill Area with
Soap and Water

Dispose of Waste as
Hazardous Material

Response Complete

Click to download full resolution via product page

Caption: Step-by-step protocol for responding to an accidental spill of Verapamil-d3.
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Experimental Protocol: Use as an Internal Standard

Verapamil-d3 is frequently used as an internal standard (IS) for the quantification of verapamil
in biological matrices using Liquid Chromatography-Mass Spectrometry (LC-MS).

Objective: To accurately quantify the concentration of Verapamil in a serum sample.
Methodology:

e Sample Preparation:

o

A known amount of Verapamil-d3 (internal standard) is spiked into a serum sample.

o

Proteins are precipitated from the serum, typically using a solvent like acetonitrile.

[¢]

The sample is centrifuged, and the supernatant containing the analyte and internal
standard is collected.

[¢]

A liquid-liquid extraction may be performed using a solvent mixture (e.qg., tert-butyl methyl
ether and ethyl acetate) to further purify the sample.[1]

e LC-MS Analysis:

o The extracted sample is injected into an LC-MS system.

o The analyte (Verapamil) and the internal standard (Verapamil-d3) are separated on a C18
column using an isocratic or gradient elution.[1]

o The compounds are detected using a mass spectrometer, often in positive ion mode,
monitoring for specific mass-to-charge (m/z) transitions for both Verapamil and Verapamil-
d3.

e Quantification:

o The peak area ratio of the analyte to the internal standard is calculated.

o This ratio is compared to a calibration curve generated from samples with known
concentrations of Verapamil and a constant concentration of Verapamil-d3.
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o The concentration of Verapamil in the unknown sample is determined by interpolating from
the calibration curve.

LC-MS Quantification Workflow using Verapamil-d3

Sample Preparation

Biological Sample
(e.g., Serum)

;

Spike with
Verapamil-d3 (1S)

y

Protein Precipitation &
Liquid-Liquid Extraction

Prepared Sample

Anvsis

Inject into LC-MS

;

Chromatographic Separation
(C18 Column)

;

Mass Spectrometric
Detection (MS/MS)

eak Area Data

Quantification

Calculate Peak Area Ratio
(Analyte / 1S)

;

Compare to
Calibration Curve

;

Determine Analyte
Concentration
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Caption: Workflow for quantifying Verapamil using Verapamil-d3 as an internal standard.

This guide provides a framework for the safe and effective use of Verapamil-d3 in a research
setting. Always consult the most recent Safety Data Sheet for Verapamil Hydrochloride from
your supplier and adhere to all institutional and regulatory safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Verapamil | C27H38N204 | CID 2520 - PubChem [pubchem.ncbi.nlm.nih.gov]
. caymanchem.com [caymanchem.com]

. (£)-Verapamil-d3 HCI (N-methyl-d3) | LGC Standards [lgcstandards.com]

. fishersci.com [fishersci.com]

. clearsynth.com [clearsynth.com]

. hmdb.ca [hmdb.ca]

. chemos.de [chemos.de]

. sigmaaldrich.com [sigmaaldrich.com]

°
(o] [00] ~ » ol EEN w N =

. selleckchem.com [selleckchem.com]
e 10. cdn.pfizer.com [cdn.pfizer.com]
e 11. somersetpharma.com [somersetpharma.com]

 To cite this document: BenchChem. [Verapamil-d3: A Technical Safety and Handling Guide
for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15562063#verapamil-d3-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b15562063?utm_src=pdf-body-img
https://www.benchchem.com/product/b15562063?utm_src=pdf-body
https://www.benchchem.com/product/b15562063?utm_src=pdf-body
https://www.benchchem.com/product/b15562063?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Verapamil
https://www.caymanchem.com/product/18452/plus-minus-verapamil-d3-hydrochloride
https://www.lgcstandards.com/CN/en/-Verapamil-d3-HCl-N-methyl-d3-99-atom-D-min-98-Chemical-Purity-/p/CDN-D-7546
https://www.fishersci.com/store/msds?partNumber=AC329330050&productDescription=%281%29-VERAPAMIL+HYDROCHLO+5GR&vendorId=VN00032119&countryCode=US&language=en
https://clearsynth.com/product/Verapamil-d3
https://www.hmdb.ca/system/metabolites/msds/000/001/441/original/Verapimil_MSDS.pdf?1366920546
https://www.chemos.de/import/data/msds/GB_en/152-11-4-A0089169-GB-en.pdf
https://www.sigmaaldrich.com/US/en/sds/sigma/v4629
https://www.selleckchem.com/msds/verapamil-MSDS.html
https://cdn.pfizer.com/pfizercom/products/material_safety_data/COVERA.pdf
https://somersetpharma.com/wp-content/uploads/2024/03/MSDS-FOR-Verapamil-Injection-USP.pdf
https://www.benchchem.com/product/b15562063#verapamil-d3-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b15562063#verapamil-d3-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b15562063#verapamil-d3-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b15562063#verapamil-d3-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15562063?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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